Cas no 30272-17-4 (Grayanotox-10(20)-ene-3,5,6,14,16-pentol,14-acetate, (3b,6b,14R)-)

• Product Name: Grayanotox-10(20)-ene-3,5,6,14,16-pentol,14-acetate, (3b,6b,14R)-
• CAS No: 30272-17-4
• MF: C₂₂H₃₄O₆
• MW: 394.501767635345
• CID: 313110
• PubChem ID: 101316771
• Update Time: 2025-04-19

Grayanotox-10(20)-ene-3,5,6,14,16-pentol,14-acetate, (3b,6b,14R)- Chemical and Physical Properties

Names and Identifiers

• Grayanotox-10(20)-ene-3,5,6,14,16-pentol,14-acetate, (3b,6b,14R)-
• 30272-17-4
• 7,9A-METHANO-9AH-CYCLOPENTA(B)HEPTALENE-2,8,11,11A,12(1H)-PENTOL, DODECAHYDRO-1,1,8-TRIMETHYL-4-METHYLENE-, 12-ACETATE, (2S,3AS,4AS,7R,4AR,8R,9AS,11R,11AR,12R)-(-)-
• .DELTA.10(18)-ANDROMEDENOL, ACETATE
• .DELTA.10(18)-ACETYLANDROMEDENOL
• NS00093892
• 7,9a-Methano-9aH-cyclopenta(b)heptalene-2,8,11,11a,12(1H)-pentol, dodecahydro-1,1,8-trimethyl-4-methylene-, 12-acetate, (2S,3aS,4aS,7R,4aR,8R,9aS,11R,12R)-(-)-
• UNII-GUQ33O7179
• CHEMBL4554321
• GUQ33O7179
• GRAYANOTOX-10(20)-ENE-3,5,6,14,16-PENTOL, 14-ACETATE, (3.BETA.,6.BETA.,14R)-
• Grayanotoxin IV
• delta(sup-10(18))-Acetylandromedenol
• DTXSID80952634
• BRN 2227742
• ACETYLANDROMED-10(18)-ENOL
• [(1S,3R,4R,6S,8S,10S,13R,14R,16R)-3,4,6,14-tetrahydroxy-5,5,14-trimethyl-9-methylidene-16-tetracyclo[11.2.1.01,10.04,8]hexadecanyl] acetate

• Inchi： 1S/C22H34O6/c1-11-13-6-7-14-18(28-12(2)23)21(13,10-20(14,5)26)9-17(25)22(27)15(11)8-16(24)19(22,3)4/h13-18,24-27H,1,6-10H2,2-5H3/t13-,14+,15-,16-,17+,18+,20+,21-,22-/m0/s1
• InChI Key： RVBLUTOAMOFHON-PWQJHGGPSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H]2CC[C@H]3C(=C)[C@@H]4C[C@@H](C(C)(C)[C@]4([C@@H](C[C@]31C[C@@]2(C)O)O)O)O

Computed Properties

• Exact Mass: 394.236
• Monoisotopic Mass: 394.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.28
• Melting Point: -14 deg C
• Boiling Point: 521.3°C at 760 mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.585

Grayanotox-10(20)-ene-3,5,6,14,16-pentol,14-acetate, (3b,6b,14R)- Security Information

• Hazardous Material transportation number：3172
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols